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Compound of Interest

Compound Name: Borreline

Cat. No.: B1214625 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of Borrelia

burgdorferi, the causative agent of Lyme disease, is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

a secure laboratory environment. Note that while the term "Borreline" was used in the query,

the context strongly indicates the subject of interest is the bacterium Borrelia.

Personal Protective Equipment (PPE)
The minimum personal protective equipment required for handling Borrelia burgdorferi

corresponds to Biosafety Level 2 (BSL-2) practices.[1] Additional precautions may be

necessary based on a lab-specific risk assessment.
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PPE Item Specification

Gloves

Nitrile gloves are required. Gloves should be

long enough to fit over the cuffs of the lab coat

sleeve.[2][3]

Lab Coat

A disposable, solid-front gown with tight-knit or

grip cuffs is recommended.[3] Standard lab

coats are also acceptable.[2][4]

Eye/Face Protection

Safety glasses, goggles, or a face shield should

be worn, especially when there is a risk of

splashes, splatters, or aerosol generation.[2][3]

[4]

Footwear Closed-toed shoes are mandatory.[4]

Clothing

Long pants should be worn. Lighter colored

clothing is recommended when working with

ticks to make them easier to spot.[3][4]

Operational Plan: Handling and Containment
Sources of Exposure: Laboratory personnel can be exposed to Borrelia through various

sources, including:

Blood, cerebrospinal fluid, urine, and other clinical specimens.[2][4][5]

Infected tissues from mammals and ticks.[2][4][5]

Laboratory cultures.[2]

Containment: Work with known or potentially infectious materials should be conducted in a

Biosafety Level 2 (BSL-2) facility.[1] This includes using a biological safety cabinet for

procedures that may generate aerosols. When working with infected ticks, secondary and

tertiary containment measures, such as water trays and sticky mats, should be employed.[3]

Access to areas where ticks are housed should be restricted.[3]

Spill and Exposure Procedures
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Immediate and appropriate response to spills and exposures is critical to prevent laboratory-

acquired infections.

Procedure Action

Small Spill

1. Notify others in the lab. 2. Allow aerosols to

settle. 3. Don appropriate PPE. 4. Cover the

spill with paper towels and apply a disinfectant

(e.g., 1% sodium hypochlorite or 70% ethanol),

working from the perimeter inward. 5. Allow a

contact time of at least 20-30 minutes before

cleaning.[2][4] 6. Dispose of materials in a

biohazard waste container.[2]

Large Spill

1. Evacuate the area immediately and notify all

personnel. 2. Secure the area and post warning

signs. 3. Contact the institution's Biosafety

Officer or Safety and Risk Management for

assistance.[4]

Mucous Membrane Exposure

Flush the affected area (eyes, nose, or mouth)

at an eyewash station for at least 5-15 minutes.

[2][4]

Other Exposures
Wash the affected area with soap and water for

at least 5 minutes.[4]

Reporting

Immediately report any exposure to your

supervisor and follow institutional protocols for

injury and exposure reporting.[4]

Disposal Plan
All contaminated materials must be decontaminated before disposal.
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Waste Type Disposal Method

Contaminated Labware

Autoclave (moist heat at 121°C for at least 15

minutes) or treat with an appropriate

disinfectant.[4]

Disposable PPE

Place in a biohazard bag and dispose of

according to institutional guidelines. Clothing

worn in animal suites with infected ticks must

not be worn outside the room.[3]

Cultures and Stocks
Decontaminate via autoclaving or chemical

disinfection before disposal.

Infected Animal Tissues
Dispose of as pathological waste in accordance

with institutional and local regulations.

Experimental Workflow and Safety Protocols
The following diagram illustrates a typical workflow for handling Borrelia in a laboratory setting,

incorporating the essential safety steps.
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Caption: Workflow for Safe Handling of Borrelia in a BSL-2 Laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1214625?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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